Cas no 1805218-16-9 (3-Bromomethyl-4-hydroxy-2-methylpyridine)
3-Bromomethyl-4-hydroxy-2-methylpyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromomethyl-4-hydroxy-2-methylpyridine
-
- Inchi: 1S/C7H8BrNO/c1-5-6(4-8)7(10)2-3-9-5/h2-3H,4H2,1H3,(H,9,10)
- InChI Key: UNQGFPQCZYASRW-UHFFFAOYSA-N
- SMILES: BrCC1C(C=CNC=1C)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 218
- XLogP3: 1.1
- Topological Polar Surface Area: 29.1
3-Bromomethyl-4-hydroxy-2-methylpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029011839-250mg |
3-Bromomethyl-4-hydroxy-2-methylpyridine |
1805218-16-9 | 95% | 250mg |
$1,068.20 | 2022-04-01 | |
| Alichem | A029011839-1g |
3-Bromomethyl-4-hydroxy-2-methylpyridine |
1805218-16-9 | 95% | 1g |
$3,039.75 | 2022-04-01 |
3-Bromomethyl-4-hydroxy-2-methylpyridine Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on 3-Bromomethyl-4-hydroxy-2-methylpyridine
Introduction to 3-Bromomethyl-4-hydroxy-2-methylpyridine (CAS No. 1805218-16-9)
3-Bromomethyl-4-hydroxy-2-methylpyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1805218-16-9, is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their broad spectrum of biological activities and industrial applications.
The structural framework of 3-Bromomethyl-4-hydroxy-2-methylpyridine consists of a pyridine ring substituted with a bromomethyl group at the 3-position, a hydroxyl group at the 4-position, and a methyl group at the 2-position. This unique arrangement of functional groups makes it a valuable intermediate in the synthesis of various pharmacologically active molecules. The presence of both electrophilic and nucleophilic centers in its structure allows for diverse chemical transformations, enabling its use in the development of novel therapeutic agents.
In recent years, there has been a growing interest in exploring the potential of 3-Bromomethyl-4-hydroxy-2-methylpyridine in medicinal chemistry. Its ability to serve as a precursor for the synthesis of complex molecules has been leveraged in several research endeavors. For instance, studies have demonstrated its utility in constructing novel scaffolds for kinase inhibitors, which are crucial in treating various types of cancer and inflammatory diseases. The bromomethyl group at the 3-position provides a convenient handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are essential for building biaryl structures found in many drugs.
The hydroxyl group at the 4-position offers another avenue for chemical modification. It can participate in etherification or esterification reactions, allowing for the introduction of diverse side chains that can modulate biological activity. Additionally, the methyl group at the 2-position can be used to fine-tune steric and electronic properties, influencing both the reactivity and selectivity of subsequent transformations.
One notable application of 3-Bromomethyl-4-hydroxy-2-methylpyridine is in the synthesis of bioactive natural products and their analogs. Researchers have utilized this compound to construct analogs of known bioactive pyridines, such as those derived from rotenone and reserpine. These natural products have been studied for their potential therapeutic effects, including neuroprotective and cardiovascular benefits. By modifying key structural features using 3-Bromomethyl-4-hydroxy-2-methylpyridine, scientists aim to develop derivatives with enhanced efficacy and reduced side effects.
Moreover, 3-Bromomethyl-4-hydroxy-2-methylpyridine has found utility in materials science research. Its ability to form coordination complexes with metal ions has been explored for applications in catalysis and luminescent materials. The pyridine ring acts as a ligand, facilitating interactions with transition metals such as palladium, copper, and ruthenium. These metal complexes have shown promise in catalyzing various organic transformations, including C-H activation and oxidation reactions.
The pharmaceutical industry has also been keen on exploring derivatives of 3-Bromomethyl-4-hydroxy-2-methylpyridine due to their potential as drug candidates. For example, researchers have synthesized analogs targeting enzymes involved in metabolic pathways relevant to diabetes and obesity. The structural motifs present in this compound allow for selective interactions with biological targets, making it an attractive scaffold for drug design.
In conclusion,3-Bromomethyl-4-hydroxy-2-methylpyridine (CAS No. 1805218-16-9) is a multifaceted compound with significant potential across multiple domains of chemistry and biology. Its unique structural features enable diverse chemical modifications, making it a valuable building block for synthesizing novel pharmaceuticals and materials. As research continues to uncover new applications for this compound,3-Bromomethyl-4-hydroxy-2-methylpyridine is poised to play an increasingly important role in advancing scientific discovery.
1805218-16-9 (3-Bromomethyl-4-hydroxy-2-methylpyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)